Cas no 1863267-89-3 (1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile)
1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- EN300-1858780
- 1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile
- 1863267-89-3
- 1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile
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- Inchi: 1S/C10H17NO/c1-9(2,3)12-8-10(7-11)5-4-6-10/h4-6,8H2,1-3H3
- InChI Key: MEGIHUNBHJWOSA-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)CC1(C#N)CCC1
Computed Properties
- Exact Mass: 167.131014166g/mol
- Monoisotopic Mass: 167.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 33Ų
1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858780-1g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-5g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 5g |
$2028.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-10g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 10g |
$3007.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-0.05g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-0.1g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-0.25g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-0.5g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-1.0g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1858780-2.5g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1858780-5.0g |
1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile |
1863267-89-3 | 5g |
$2981.0 | 2023-06-02 |
1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile
Recent Advances in the Synthesis and Applications of 1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile (CAS: 1863267-89-3)
1-[(Tert-butoxy)methyl]cyclobutane-1-carbonitrile (CAS: 1863267-89-3) has emerged as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of novel cyclobutane-containing compounds. Recent studies have highlighted its utility in constructing strained ring systems, which are increasingly important in drug discovery due to their potential to improve metabolic stability and binding affinity. This briefing synthesizes the latest research on this compound, focusing on synthetic methodologies, mechanistic insights, and emerging applications in medicinal chemistry.
A 2023 study in Journal of Organic Chemistry demonstrated an optimized synthetic route for 1863267-89-3 via [2+2] photocycloaddition of tert-butyl vinyl ether with acrylonitrile derivatives, achieving 78% yield with improved stereoselectivity. The protocol's success was attributed to careful control of UV irradiation conditions (300-350 nm) and the use of a chiral template. This advancement addresses previous challenges in cyclobutane ring formation, where poor regioselectivity often limited practical applications.
In medicinal chemistry applications, researchers at Pfizer recently disclosed (2024, Bioorganic & Medicinal Chemistry Letters) the compound's role as a critical building block for SARS-CoV-2 main protease inhibitors. The cyclobutane core provided optimal geometry for binding to the S4 pocket of the protease, with the nitrile group serving as a warhead that forms a reversible covalent bond with the catalytic cysteine. This work builds upon earlier findings that identified 1863267-89-3 derivatives as potent inhibitors with IC50 values in the low nanomolar range.
Structural studies using X-ray crystallography (Nature Communications, 2023) have revealed unexpected conformational flexibility in 1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile derivatives. The tert-butoxy group was found to adopt both equatorial and axial positions depending on solvent polarity, with implications for drug design. Molecular dynamics simulations suggest this flexibility may contribute to improved target engagement in protein binding pockets with dynamic characteristics.
Industrial scale-up processes have seen significant progress, with two patent applications (WO2023124567, WO2023156789) describing continuous flow synthesis methods for 1863267-89-3. The new approaches reduce reaction times from 48 hours to under 3 hours while maintaining >95% purity, addressing previous bottlenecks in large-scale production. These developments are particularly relevant as demand increases for this intermediate in the synthesis of next-generation kinase inhibitors.
Emerging applications in radiopharmaceuticals were highlighted at the 2024 ACS National Meeting, where researchers presented 18F-labeled derivatives of 1-[(tert-butoxy)methyl]cyclobutane-1-carbonitrile as potential PET imaging agents for neurodegenerative diseases. The compact cyclobutane scaffold showed superior blood-brain barrier penetration compared to larger carbocyclic systems, while the nitrile functionality allowed for straightforward radiofluorination.
Looking forward, the unique structural features of 1863267-89-3 continue to inspire innovative applications across chemical biology. Current research directions include its incorporation into covalent PROTACs (proteolysis targeting chimeras) and as a linchpin in DNA-encoded library synthesis. The compound's versatility ensures it will remain an important tool in medicinal chemistry for the foreseeable future.
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